6-Bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylic acid

• Molecular Formula: C14H9BrN2O2
• Molecular Weight: 317.14 g/mol
• IUPAC Name: 6-bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C14H9BrN2O2/c15-11-7-17-8-12(9-4-2-1-3-5-9)16-13(17)6-10(11)14(18)19/h1-8H,(H,18,19)
• InChI Key: ATEVOXWBOWJGFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C=C(C(=CC3=N2)C(=O)O)Br

Description

6-Bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C14H9BrN2O2 and its molecular weight is 317.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 50 mL round bottomed flask was charged with methyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylate (400 mg, 1.21 mmol) and suspended in methanol (12.1 mL). To that stirring solution was added 3.0M potassium hydroxide (0.805 mL, 2.42 mmol). The flask was fitted with a reflux condenser and placed in an oil bath preheated to 70° C. After 2.5 hours, LCMS showed clean and complete conversion of the starting material to a major peak with the desired mass (m/z=318 [M+H]+). The mixture was cooled to room temperature and 1.0N HCl was added. The reaction mixture was cooled in an ice bath and a pink solid formed. After 30 minutes, the solids were filtered and dried under high vacuum overnight. 6-Bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylic acid (283 mg, 0.892 mmol, 73.9% yield) was recovered as a pink solid. 1H NMR (400 MHz, DMSO-d6) ppm 9.04 (1H, s), 8.51 (1H, s), 8.09 (1H, s), 7.96-8.03 (2H, m), 7.45-7.54 (2H, m), 7.35-7.43 (1H, m) Mass found 318 [M+H]+.

Synthesis routes and methods II

Procedure details

NaOH (1N, 61 ml) was added to a suspension of 6-bromo-2-phenyl-imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester (10.11 g, 31 mmol) in a mixture of water (30 ml) and ethanol (60 ml), and the mixture was heated to reflux (2 h). The mixture was cooled (0° C.) and HCl (conc., ˜10 ml) was slowly added. The dark brown suspension was filtered, washed with a small amount of ethanol, and dried under vacuum. The obtained title compound (9.47 g, 98%) was used in the next step without further purification. MS (m/e)=318.9 [M+H+].